![molecular formula C5H11NO2 B612964 (s)-Methyl 2-(methylamino)propanoate CAS No. 35023-55-3](/img/structure/B612964.png)
(s)-Methyl 2-(methylamino)propanoate
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Overview
Description
(s)-Methyl 2-(methylamino)propanoate, also known as MAP, is a chemical compound that belongs to the family of amino acids. It is an important intermediate in the synthesis of numerous pharmaceuticals and agrochemicals. The compound has been widely studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Scientific Research Applications
Bioavailability and Metabolism Studies
One area of research focuses on the bioavailability of related compounds in primates, using stable isotopic forms to assess the oral bioavailability, which is found to be high, indicating significant absorption into the systemic circulation (Duncan et al., 1992). This type of research is crucial for understanding how compounds are metabolized and utilized within biological systems, potentially leading to applications in pharmacokinetics and drug development.
Chemical Synthesis and Optical Resolution
Another critical area of application is in chemical synthesis and the optical resolution of neurotoxins and other related compounds. Studies have described the synthesis and enantioselective hydrolysis of neurotoxins from precursor chemicals, highlighting methods for achieving specific enantiomers of compounds (Hu & Ziffer, 1990). These methods are fundamental in creating pharmaceuticals that are more effective and have fewer side effects.
Environmental and Material Science
Research into the physical properties of chemical mixtures, such as density and surface tension of aqueous solutions containing related compounds, provides insights into their application in environmental and material sciences (Venkat, Kumar, & Kundu, 2010). Such studies are essential for designing more efficient industrial processes, including gas treatment and material fabrication.
Pharmaceutical Applications
The synthesis of key pharmaceutical intermediates is a significant application of (S)-Methyl 2-(methylamino)propanoate and its derivatives. For instance, the efficient stereoselective synthesis of compounds that serve as starting materials in the production of receptor antagonists showcases the compound's utility in creating therapeutics (Zhong et al., 1999). This application is pivotal in developing new medications for various conditions.
Mechanism of Action
Target of Action
Similar compounds such as monoamine oxidase inhibitors (maois) have been shown to target monoamine oxidase (mao) enzymes . These enzymes play a crucial role in the degradation of monoamines, which are neurotransmitters like dopamine, serotonin, and norepinephrine .
Mode of Action
MAOIs, for instance, inhibit the activity of MAO enzymes, leading to an increase in the levels of monoamines . This results in enhanced neurotransmission, which can have various effects depending on the specific neurotransmitter’s function .
Biochemical Pathways
Maois are known to influence the metabolic pathways of monoamines . By inhibiting MAO enzymes, these drugs prevent the breakdown of monoamines, thereby affecting the biochemical pathways these neurotransmitters are involved in .
Pharmacokinetics
Similar compounds like bmaa have been studied, and it was found that they can be rapidly eliminated by the body, with a half-life of approximately 1 day . The bioavailability of such compounds can be influenced by factors like the method of administration and the presence of certain physiological barriers like the blood-brain barrier .
Result of Action
The inhibition of mao enzymes by maois can lead to increased levels of monoamines in the synaptic cleft, enhancing neurotransmission . This can result in various physiological effects, depending on the specific neurotransmitter’s role.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (S)-Methyl 2-(methylamino)propanoate. For instance, factors like pH can affect the stability and activity of the compound . Additionally, the presence of other substances in the environment, such as other drugs or chemicals, can potentially interact with the compound, influencing its action and efficacy .
properties
IUPAC Name |
methyl (2S)-2-(methylamino)propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2/c1-4(6-2)5(7)8-3/h4,6H,1-3H3/t4-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQIUHUKRJAOTLS-BYPYZUCNSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)NC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)OC)NC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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